Cas no 54328-51-7 (Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-)

Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl- structure
54328-51-7 structure
Product name:Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-
CAS No:54328-51-7
MF:C22H14O3
MW:326.344766139984
CID:354871
PubChem ID:58883083

Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Naphth[2,3-b]oxirene-2,7-dione, 1a,7a-dihydro-1a,7a-diphenyl-
    • 1a,7a-diphenylnaphtho[2,3-b]oxirene-2,7-dione
    • DTXSID50730486
    • 54328-51-7
    • 1a,7a-Diphenyl-1a,7a-dihydronaphtho[2,3-b]oxirene-2,7-dione
    • SCHEMBL14488788
    • Inchi: InChI=1S/C22H14O3/c23-19-17-13-7-8-14-18(17)20(24)22(16-11-5-2-6-12-16)21(19,25-22)15-9-3-1-4-10-15/h1-14H
    • InChI Key: HINHCHZTYYNMNN-UHFFFAOYSA-N
    • SMILES: C1(C23C(=O)C4C(=CC=CC=4)C(=O)C2(C2C=CC=CC=2)O3)C=CC=CC=1

Computed Properties

  • Exact Mass: 326.09432
  • Monoisotopic Mass: 326.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 46.7Ų

Experimental Properties

  • PSA: 46.67

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